Cas no 481072-37-1 ((S)-3-(4-Benzyloxy-Phenyl)-2-Hydroxy-Propionic Acid Methyl Ester)

• Product Name: (S)-3-(4-Benzyloxy-Phenyl)-2-Hydroxy-Propionic Acid Methyl Ester
• CAS No: 481072-37-1
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• MDL: MFCD09261300
• CID: 931788
• PubChem ID: 11277619
• Update Time: 2025-10-23

(S)-3-(4-Benzyloxy-Phenyl)-2-Hydroxy-Propionic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 3-(4-(benzyloxy)phenyl)-2-hydroxypropanoate
• (S)-3-(4-BENZYLOXY-PHENYL)-2-HYDROXY-PROPIONICACID METHYL ESTER
• methyl (2S)-2-hydroxy-3-(4-phenylmethoxyphenyl)propanoate
• A827470
• (S)-3-(4-Benzyloxy-phenyl)-2-hydroxy-propionic acid methyl ester
• DTXSID10461002
• methyl 2(S)-hydroxy-3-(4-benzyloxyphenyl)propanoate
• AS-36245
• METHYL (2S)-3-[4-(BENZYLOXY)PHENYL]-2-HYDROXYPROPANOATE
• AKOS022173210
• SCHEMBL6732617
• MFCD09261300
• Methyl(S)-3-(4-(benzyloxy)phenyl)-2-hydroxypropanoate
• CS-0172485
• (S)-Methyl3-(4-(benzyloxy)phenyl)-2-hydroxypropanoate
• (S)-3-(4-BenZyloxyphenyl)-2-hydroxypropionic acid methyl ester
• 481072-37-1
• LDEMOWMMKVQUEX-INIZCTEOSA-N
• methyl (2S)-3-(4-benzyloxyphenyl)-2-hydroxy-propanoate;(S)-3-(4-BENZYLOXY-PHENYL)-2-HYDROXY-PROPIONIC ACID METHYL ESTER
• (S)-3-(4-Benzyloxy-Phenyl)-2-Hydroxy-Propionic Acid Methyl Ester

• MDL： MFCD09261300
• Inchi： 1S/C17H18O4/c1-20-17(19)16(18)11-13-7-9-15(10-8-13)21-12-14-5-3-2-4-6-14/h2-10,16,18H,11-12H2,1H3/t16-/m0/s1
• InChI Key： LDEMOWMMKVQUEX-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C[C@@H](C(=O)OC)O

Computed Properties

• Exact Mass: 286.12100
• Monoisotopic Mass: 286.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 55.76000
• LogP: 2.34200

(S)-3-(4-Benzyloxy-Phenyl)-2-Hydroxy-Propionic Acid Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Additional information on (S)-3-(4-Benzyloxy-Phenyl)-2-Hydroxy-Propionic Acid Methyl Ester

Research Brief on (S)-3-(4-Benzyloxy-Phenyl)-2-Hydroxy-Propionic Acid Methyl Ester (CAS: 481072-37-1)

The compound (S)-3-(4-Benzyloxy-Phenyl)-2-Hydroxy-Propionic Acid Methyl Ester (CAS: 481072-37-1) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug development and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of (S)-3-(4-Benzyloxy-Phenyl)-2-Hydroxy-Propionic Acid Methyl Ester as a key intermediate in the synthesis of various bioactive molecules. Its chiral structure and functional groups make it a versatile building block for the development of pharmaceuticals, particularly in the areas of anti-inflammatory and antimicrobial agents. Researchers have optimized synthetic routes to improve yield and enantiomeric purity, which are critical for industrial-scale production.

In terms of biological activity, preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a COX-2 inhibitor, albeit with lower potency compared to established drugs. Further investigations are needed to elucidate its mechanism of action and optimize its pharmacological profile.

The pharmacokinetic properties of (S)-3-(4-Benzyloxy-Phenyl)-2-Hydroxy-Propionic Acid Methyl Ester have also been explored. A recent pharmacokinetic study in animal models revealed favorable absorption and distribution characteristics, though metabolic stability remains a challenge. Researchers are investigating structural modifications to enhance its metabolic stability and bioavailability, which could pave the way for its use in clinical settings.

In conclusion, (S)-3-(4-Benzyloxy-Phenyl)-2-Hydroxy-Propionic Acid Methyl Ester represents a promising candidate for further development in pharmaceutical research. Its synthetic versatility and biological activity warrant continued exploration, particularly in the context of targeted drug design. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in disease models to fully realize its therapeutic potential.